Cas no 2228671-12-1 (methyl 3-hydroxy-3-(pyrimidin-2-yl)propanoate)

• Product Name: methyl 3-hydroxy-3-(pyrimidin-2-yl)propanoate
• CAS No: 2228671-12-1
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 6052539
• PubChem ID: 165625805
• Update Time: 2025-11-06

methyl 3-hydroxy-3-(pyrimidin-2-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-hydroxy-3-(pyrimidin-2-yl)propanoate
• 2228671-12-1
• EN300-1765944

• Inchi： 1S/C8H10N2O3/c1-13-7(12)5-6(11)8-9-3-2-4-10-8/h2-4,6,11H,5H2,1H3
• InChI Key： IHDYYZPQLCVOGF-UHFFFAOYSA-N
• SMILES： OC(C1N=CC=CN=1)CC(=O)OC

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 72.3Ų

Additional information on methyl 3-hydroxy-3-(pyrimidin-2-yl)propanoate

Comprehensive Overview of Methyl 3-Hydroxy-3-(Pyrimidin-2-Yl)Propanoate (CAS No. 2228671-12-1)

Methyl 3-hydroxy-3-(pyrimidin-2-yl)propanoate (CAS No. 2228671-12-1) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique pyrimidine-derived structure and ester functionality, represents a promising scaffold for the development of novel therapeutic agents. The integration of a hydroxyl group at the central carbon atom and the presence of a methyl ester moiety contribute to its chemical versatility, enabling tailored modifications for specific biological applications.

Recent advancements in heterocyclic chemistry have highlighted the strategic importance of pyrimidine derivatives in drug discovery pipelines. The core pyrimidin-2-yl ring system is a well-established pharmacophore found in numerous FDA-approved drugs, including antiviral agents like acyclovir and anticancer compounds such as gemcitabine. The substitution pattern observed in methyl 3-hydroxy-3-(pyrimidin-2-yl)propanoate, particularly the hydroxymethyl side chain adjacent to the ester group, introduces additional sites for functionalization that may enhance molecular interactions with target proteins or enzymes.

Synthetic methodologies for this compound typically involve multi-step processes starting from readily available pyrimidine precursors. A notable approach reported in recent literature employs a base-catalyzed condensation reaction between 2-bromopyrimidine and glycidic esters under microwave-assisted conditions. This methodology not only improves reaction efficiency but also allows for precise control over stereochemistry at the chiral center introduced by the hydroxyl group. Such synthetic flexibility is critical for optimizing physicochemical properties like solubility and metabolic stability during preclinical development stages.

The structural features of methyl 3-hydroxy-3-(pyrimidin-2-yl)propanoate position it as a potential lead candidate for various therapeutic indications. Computational studies using molecular docking simulations have demonstrated favorable binding affinities to several enzyme targets, including carbonic anhydrase isoforms and tyrosine kinases—two enzyme families frequently implicated in disease pathogenesis. These findings align with experimental data showing moderate inhibitory activity against recombinant human carbonic anhydrase II (hCA II), suggesting possible applications in treating conditions associated with altered pH homeostasis.

In the realm of agrochemical research, derivatives of this scaffold have shown promise as herbicidal agents through their ability to disrupt photosynthetic electron transport chains in plant cells. The hydroxymethyl ester functionality appears to play a crucial role in modulating lipophilicity, which is essential for optimal uptake and translocation within plant tissues. Ongoing studies are investigating structure-property relationships to optimize herbicidal efficacy while minimizing environmental persistence.

The pharmacokinetic profile of this compound remains an active area of investigation. Preliminary absorption studies using Caco-2 cell monolayers indicate moderate permeability, which could be further enhanced through strategic ester hydrolysis modifications or prodrug strategies. Metabolic stability assessments have revealed resistance to common hepatic esterases, suggesting potential advantages over traditional carboxylic acid derivatives that often suffer from rapid metabolism.

From an analytical chemistry perspective, characterization techniques such as NMR spectroscopy and high-resolution mass spectrometry have been instrumental in elucidating the conformational dynamics of this molecule. Notably, variable temperature NMR experiments have revealed subtle equilibria between different tautomeric forms influenced by solvent polarity—a phenomenon that could impact both synthetic yields and biological activity depending on experimental conditions.

The environmental fate of compounds containing pyrimidine rings has become increasingly relevant due to their widespread use in modern agriculture and medicine. Current research focuses on biodegradation pathways involving microbial enzymes capable of cleaving both the pyrimidine ring and ester moieties under aerobic conditions. These findings contribute to more accurate risk assessments when considering long-term ecological impacts.

In materials science applications, researchers are exploring the self-assembling properties of this scaffold when incorporated into supramolecular architectures. The combination of hydrogen-bonding capabilities from the hydroxyl group and π-stacking interactions from the aromatic pyrimidine ring enables controlled nanostructure formation—a property being investigated for use in smart drug delivery systems.

The field continues to evolve with emerging applications in bioconjugation chemistry where this compound serves as a versatile linker molecule. Its reactive functionalities allow for site-specific attachment to biomolecules while maintaining structural integrity under physiological conditions—a critical requirement for developing targeted therapies with reduced off-target effects.

Ongoing clinical research initiatives are evaluating modified versions of this scaffold as potential antidiabetic agents through their interaction with peroxisome proliferator-activated receptors (PPARs). Early-stage trials have demonstrated improved glucose homeostasis markers without significant adverse effects on lipid metabolism parameters.

In conclusion, methyl 3-hydroxy-3-(pyrimidin-2-yil)propanoate represents an intriguing chemical entity at the intersection of multiple scientific disciplines including medicinal chemistry, agrochemical development, and materials science innovation. Its structural adaptability combined with demonstrated biological activity positions it as both a valuable research tool and potential therapeutic candidate warranting further exploration through interdisciplinary collaborative efforts.